![molecular formula C11H17IN2O2 B1459758 tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate CAS No. 1650548-57-4](/img/structure/B1459758.png)
tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate
Overview
Description
Tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate (TBIPMP) is an organic compound composed of a tert-butyl group attached to an iodo-pyrazolyl-2-methylpropanoate group. It is an important synthetic intermediate in organic synthesis and is widely used in research laboratories. This compound has been studied extensively for its use in the synthesis of various compounds, particularly in the area of drug development.
Scientific Research Applications
Tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has been used in a variety of scientific research applications. It has been used in the synthesis of various compounds, including drugs, for use in clinical trials. It has also been used in the synthesis of organic dyes, which are used in a variety of industrial processes. Additionally, it has been used in the synthesis of organic catalysts, which can be used in the production of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
The mechanism of action of tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate is not well understood. However, it is believed that the tert-butyl group attached to the iodo-pyrazolyl-2-methylpropanoate group may act as a leaving group, allowing the reaction to proceed. Additionally, the iodo-pyrazolyl-2-methylpropanoate group may act as an electron-withdrawing group, allowing for the formation of a carboxylate anion.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. Additionally, it has been suggested that this compound may act as an antioxidant, which could potentially be beneficial in the treatment of certain diseases.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate has several advantages and limitations when used in laboratory experiments. One advantage of using this compound is that it is a relatively inexpensive compound, making it an attractive option for researchers on a budget. Additionally, it is relatively easy to synthesize, making it a convenient option for researchers who need to quickly obtain the compound. However, this compound is not always the most efficient option for laboratory experiments, as it can be difficult to precisely control the reaction conditions. Additionally, the compound is not always stable in certain conditions, making it difficult to store.
Future Directions
There are numerous potential future directions for research involving tert-butyl 2-(3-iodo-1H-pyrazol-1-yl)-2-methylpropanoate. One potential direction is the development of more efficient synthesis methods for the compound. Additionally, further research could be done to better understand the biochemical and physiological effects of the compound. Additionally, further research could be done to explore the potential uses of this compound in drug development, organic dye synthesis, and organic catalyst synthesis. Finally, research could be done to explore the potential use of this compound as an antioxidant.
properties
IUPAC Name |
tert-butyl 2-(3-iodopyrazol-1-yl)-2-methylpropanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17IN2O2/c1-10(2,3)16-9(15)11(4,5)14-7-6-8(12)13-14/h6-7H,1-5H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWPCOBRICXHTTN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(C)(C)N1C=CC(=N1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17IN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.